Cas no 62344-17-6 (6-Heptenoic acid, 3-oxo-5-(phenylmethoxy)-, methyl ester)
62344-17-6 structure
Product Name:6-Heptenoic acid, 3-oxo-5-(phenylmethoxy)-, methyl ester
CAS No:62344-17-6
MF:C15H18O4
MW:262.301024913788
CID:448729
PubChem ID:54138168
Update Time:2025-04-19
6-Heptenoic acid, 3-oxo-5-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Heptenoic acid, 3-oxo-5-(phenylmethoxy)-, methyl ester
- methyl 3-oxo-5-phenylmethoxyhept-6-enoate
- DTXSID20709280
- SCHEMBL11603994
- Methyl 5-(benzyloxy)-3-oxohept-6-enoate
- 5-benzyloxy-3-oxo-6-heptenoic acid methyl ester
- 62344-17-6
- NZEPVKMBEQHLGP-UHFFFAOYSA-N
-
- Inchi: 1S/C15H18O4/c1-3-14(9-13(16)10-15(17)18-2)19-11-12-7-5-4-6-8-12/h3-8,14H,1,9-11H2,2H3
- InChI Key: NZEPVKMBEQHLGP-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C=C)CC(CC(=O)OC)=O
Computed Properties
- Exact Mass: 262.12054
- Monoisotopic Mass: 262.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
6-Heptenoic acid, 3-oxo-5-(phenylmethoxy)-, methyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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